Cas no 725203-63-4 (4-(N-methylcarbamimidamido)benzoic acid)
4-(N-methylcarbamimidamido)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- BENZOIC ACID, 4-[(AMINOIMINOMETHYL)METHYLAMINO]-
- 4-(N-methylcarbamimidamido)benzoic acid
-
- Inchi: 1S/C9H11N3O2/c1-12(9(10)11)7-4-2-6(3-5-7)8(13)14/h2-5H,1H3,(H3,10,11)(H,13,14)
- InChI Key: YDEKANAIYSCHCW-UHFFFAOYSA-N
- SMILES: N(C1C=CC(C(=O)O)=CC=1)(C)C(N)=N
Computed Properties
- Exact Mass: 193.085126602Da
- Monoisotopic Mass: 193.085126602Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 90.4Ų
4-(N-methylcarbamimidamido)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1272890-1.0g |
4-(N-methylcarbamimidamido)benzoic acid |
725203-63-4 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1272890-50mg |
4-(N-methylcarbamimidamido)benzoic acid |
725203-63-4 | 50mg |
$348.0 | 2023-10-02 | ||
| Enamine | EN300-1272890-100mg |
4-(N-methylcarbamimidamido)benzoic acid |
725203-63-4 | 100mg |
$364.0 | 2023-10-02 | ||
| Enamine | EN300-1272890-250mg |
4-(N-methylcarbamimidamido)benzoic acid |
725203-63-4 | 250mg |
$381.0 | 2023-10-02 | ||
| Enamine | EN300-1272890-500mg |
4-(N-methylcarbamimidamido)benzoic acid |
725203-63-4 | 500mg |
$397.0 | 2023-10-02 | ||
| Enamine | EN300-1272890-1000mg |
4-(N-methylcarbamimidamido)benzoic acid |
725203-63-4 | 1000mg |
$414.0 | 2023-10-02 | ||
| Enamine | EN300-1272890-2500mg |
4-(N-methylcarbamimidamido)benzoic acid |
725203-63-4 | 2500mg |
$810.0 | 2023-10-02 | ||
| Enamine | EN300-1272890-5000mg |
4-(N-methylcarbamimidamido)benzoic acid |
725203-63-4 | 5000mg |
$1199.0 | 2023-10-02 | ||
| Enamine | EN300-1272890-10000mg |
4-(N-methylcarbamimidamido)benzoic acid |
725203-63-4 | 10000mg |
$1778.0 | 2023-10-02 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2039831-1g |
4-(1-Methylguanidino)benzoic acid |
725203-63-4 | 1g |
¥2688.00 | 2024-05-02 |
4-(N-methylcarbamimidamido)benzoic acid Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on 4-(N-methylcarbamimidamido)benzoic acid
Professional Introduction to 4-(N-methylcarbamimidamido)benzoic Acid (CAS No. 725203-63-4)
4-(N-methylcarbamimidamido)benzoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. With a CAS number of 725203-63-4, this compound belongs to the class of benzoic acid derivatives, featuring a N-methylcarbamimidamido functional group. This introduction aims to provide a comprehensive overview of the compound, its chemical characteristics, synthesis methods, and most notably, its recent applications in scientific research.
The molecular structure of 4-(N-methylcarbamimidamido)benzoic acid consists of a benzoic acid core substituted with an N-methylcarbamimidamido moiety at the para position. This substitution introduces a high degree of reactivity and versatility, making the compound a valuable intermediate in the synthesis of more complex molecules. The presence of both carbamic and imidamide groups imparts specific electronic and steric properties that can be exploited in various chemical reactions, including condensation, cyclization, and coupling reactions.
In terms of synthesis, 4-(N-methylcarbamimidamido)benzoic acid can be prepared through multiple pathways, each offering distinct advantages depending on the desired purity and scale of production. One common method involves the reaction of 4-formylbenzoic acid with methyl carbamidine hydrochloride under controlled conditions. This approach leverages the formyl group's reactivity to introduce the N-methylcarbamimidamido substituent efficiently. Alternatively, palladium-catalyzed cross-coupling reactions have also been explored as a means to achieve higher selectivity and yield.
The significance of 4-(N-methylcarbamimidamido)benzoic acid in contemporary research is underscored by its applications in medicinal chemistry. Recent studies have highlighted its potential as a precursor in the development of novel therapeutic agents. Specifically, researchers have investigated its role in designing inhibitors targeting various biological pathways. For instance, derivatives of this compound have shown promise in modulating enzymes involved in inflammation and oxidative stress, which are key factors in numerous diseases.
One particularly noteworthy application is its use as a building block in the synthesis of small-molecule inhibitors for kinases. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with several cancers and inflammatory disorders. By incorporating the N-methylcarbamimidamido group into kinase inhibitors, researchers aim to enhance binding affinity and selectivity. Preliminary computational studies suggest that this modification can lead to more effective inhibition without off-target effects.
Furthermore, the chemical properties of 4-(N-methylcarbamimidamido)benzoic acid make it an attractive candidate for material science applications. Its ability to participate in hydrogen bonding and form stable complexes has been explored in the development of functional materials such as sensors and catalysts. For example, recent work has demonstrated its utility in designing luminescent probes for bioimaging applications. These probes leverage the compound's photophysical properties to detect specific biological targets with high sensitivity.
The pharmaceutical industry has also shown interest in 4-(N-methylcarbamimidamido)benzoic acid due to its potential as an anti-inflammatory agent. Inflammatory processes are mediated by complex networks of signaling molecules, many of which involve proteases and other enzymes that can be targeted by small molecules. Studies indicate that derivatives of this compound can inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are responsible for producing pro-inflammatory mediators like prostaglandins and leukotrienes.
In conclusion, 4-(N-methylcarbamimidamido)benzoic acid (CAS No. 725203-63-4) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate for synthesizing complex molecules. The recent advancements in its use as a therapeutic agent highlight its potential to contribute to novel drug discovery efforts aimed at treating inflammation-related diseases and cancers. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is expected to grow.
725203-63-4 (4-(N-methylcarbamimidamido)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)